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Compound of Interest

Compound Name: Terbium-155

Cat. No.: B1209105

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive protocol for preclinical SPECT/CT (Single
Photon Emission Computed Tomography/Computed Tomography) imaging in mice using the
radionuclide Terbium-155 (*>>Tb). Terbium-155 is a promising radionuclide for SPECT imaging
due to its favorable decay characteristics, including a half-life of 5.32 days and principal
gamma-ray emissions at 87 keV and 105 keV.[1][2] This protocol will cover the essential steps
from radiolabeling of a targeting molecule to image acquisition, reconstruction, and quantitative
analysis.

I. Radiolabeling Protocol for *>>Th-DOTATOC

This protocol describes the radiolabeling of DOTATOC, a somatostatin analogue, with 1>>Tb.
This is a common procedure for targeting somatostatin receptor-positive tumors in preclinical
models.

Materials:

135ThCls in 0.05 M HCI

DOTATOC (1 mM stock solution)

Sodium acetate buffer (0.5 M, pH ~4.5)

Reaction vial (e.g., Eppendorf tube)
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e Heating block or water bath
e Radio-TLC system for quality control
Procedure:

 In areaction vial, combine approximately 100 MBq of *>>TbCls with sodium acetate buffer to
achieve a final pH of ~4.5.[1]

e Add the desired amount of DOTATOC (e.g., to achieve a molar activity of up to 100
MBg/nmol).[1][2]

 Incubate the reaction mixture at 95°C for 10-15 minutes.[1][3]
 After incubation, allow the mixture to cool to room temperature.

o Perform radiochemical purity analysis using a radio-TLC system to ensure a radiolabeling
yield of >95%.

Il. Animal Preparation and Handling

Proper animal preparation is crucial for obtaining high-quality and reproducible imaging data.

Materials:

Tumor-bearing mice (e.g., xenograft models)

Isoflurane anesthesia system with induction chamber and nose cone

Heating pad or lamp to maintain body temperature

Tail vein catheter (optional, for precise injection timing)

Sterile saline for injection
Procedure:

e Anesthesia Induction: Anesthetize the mouse using isoflurane (3-4% for induction) in an
induction chamber.[4]

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC8590989/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8590989/
https://www.researchgate.net/publication/356194872_Cyclotron_production_and_radiochemical_purification_of_terbium-155_for_SPECT_imaging
https://pmc.ncbi.nlm.nih.gov/articles/PMC8590989/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4842197/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9236661/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1209105?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

e Anesthesia Maintenance: Once induced, transfer the mouse to the scanner bed and
maintain anesthesia using a nose cone with 1.5-2.5% isoflurane.[4]

o Temperature Regulation: Maintain the mouse's body temperature at 37°C throughout the
procedure using a heating pad or lamp to prevent hypothermia-induced physiological
changes.

o Radiotracer Administration: Administer the 1>>Tb-labeled compound (e.g., **>Tb-DOTATOC)
via intravenous tail vein injection. The injected volume should typically be around 100-150

ML.

o Positioning: Position the mouse on the scanner bed according to the imaging system's
guidelines.

lll. SPECTICT Image Acquisition

The following are general parameters for SPECT/CT acquisition. Specific parameters may
need to be optimized based on the imaging system and the specific research question.

SPECT Parameters:

o Collimator: High-Energy Ultra-High Resolution (HEUHR) or Ultra-High Sensitivity (UHS)
pinhole collimators are commonly used for preclinical imaging.

o Energy Windows: Set energy windows around the principal photopeaks of 1>5Th:
o 87 keV (e.g., 20% window)
o 105 keV (e.g., 20% window)
e Acquisition Mode: Step-and-shoot or continuous rotation.
e Projections: 60-120 projections over 360 degrees.
« Acquisition Time: 20-60 minutes, depending on the injected dose and desired image quality.

CT Parameters:
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X-ray Tube Voltage: 40-50 kVp

X-ray Tube Current: 400-500 pA

Projections: 180-360 projections.

Acquisition Time: 1-5 minutes.
IV. Image Reconstruction and Analysis
Image Reconstruction:

 Algorithm: Ordered Subset Expectation Maximization (OSEM) is a commonly used iterative
reconstruction algorithm.

e Parameters:
o Number of Subsets: 8-16
o Number of lterations: 4-10

o Corrections: Apply corrections for attenuation (using the CT data), scatter, and detector
response for accurate quantification.

Quantitative Image Analysis:
e Image Fusion: Co-register the SPECT and CT images.

e Region of Interest (ROI) Definition: Draw ROIs on the fused images over the tumor and other
organs of interest (e.qg., kidneys, liver, muscle) using the CT scan for anatomical guidance.

e Quantification:

o Calculate the mean activity concentration within each ROI from the SPECT data (in Bg/mL
or pCi/mL).

o Calculate the percentage of injected dose per gram of tissue (%ID/g) for each organ:
(%ID/g) = (Activity in ROI / Injected Dose) / (Tissue Volume or Mass) * 100
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o Biodistribution data can be compiled to assess the uptake and clearance of the radiotracer
over time.[5]

V. Quantitative Data Summary

The following table summarizes typical quantitative data obtained from *>>Th SPECT/CT
imaging studies in mice.
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Reference o
Parameter Value Mouse Model Citation
Compound
Radiolabeling
Radiochemical
_ >95% 155Th-DOTATOC - [1]
Yield
o up to 100
Molar Activity 155Thb-DOTATOC - [1][2]
MBg/nmol
Biodistribution
Tumor Uptake KB tumor
22.0+4.4 155Th-cm09 [5]
(%ID/g at 24h) xenograft
Kidney Uptake ) KB tumor
High 161Th-cm09 [5][6]
(%ID/g at 24h) xenograft
Tumor-to-Blood KB tumor
) ~15 155Th-cm09 [5]
Ratio (at 24h) xenograft
Tumor-to-Liver KB tumor
_ ~5.9 155Th-cm09 [5]
Ratio (at 24h) xenograft
Tumor-to-Kidney KB tumor
_ ~0.8 155Th-cm09 [5]
Ratio (at 24h) xenograft
SPECT/CT
Parameters
_ KB tumor
Injected Dose ~4.5 MBq 155Tbh-cm09 [5]
xenograft
Image : : :
15 min - 2 hours Various Various [6]

Acquisition Time

VIi. Experimental Workflow and Signaling Pathway

Diagrams
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Experimental Workflow for Terbium-155 SPECT/CT Imaging in Mice
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Simplified Signaling Pathway for SSTR-Targeted Imaging
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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